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Compound of Interest

Compound Name: Methyl 2-cyano-2-phenylbutanoate

Cat. No.: B1588984 Get Quote

An In-depth Technical Guide on the Molecular Weight of Methyl 2-cyano-2-phenylbutanoate

For researchers, scientists, and drug development professionals, the accurate determination of

a compound's molecular weight is a foundational and critical step in chemical characterization,

influencing everything from reaction stoichiometry to analytical method development. This

guide provides a detailed breakdown of the molecular weight of Methyl 2-cyano-2-
phenylbutanoate.

Molecular Formula
Methyl 2-cyano-2-phenylbutanoate is an organic compound with the chemical formula

C₁₂H₁₃NO₂.[1][2][3][4][5] This formula indicates that a single molecule of the compound is

composed of 12 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Calculation of Molecular Weight
The molecular weight (MW) is calculated by summing the atomic weights of each constituent

atom in the molecule. The standard atomic weights for elements can be expressed as intervals

due to natural isotopic variation.[6] For general laboratory use, a conventional or abridged

value is often employed.[6][7][8][9]

The calculation is as follows:
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MW = (Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H)

+ (Number of N atoms × Atomic weight of N) + (Number of O atoms × Atomic weight of O)

Using the conventional atomic weights:

Carbon (C): 12.011 u[10]

Hydrogen (H): 1.008 u[6][9]

Nitrogen (N): 14.007 u[7]

Oxygen (O): 15.999 u[8]

MW = (12 × 12.011) + (13 × 1.008) + (1 × 14.007) + (2 × 15.999) MW = 144.132 + 13.104 +

14.007 + 31.998 MW = 203.241 u

This calculated value aligns with the reported molecular weight of 203.241 g/mol .[1] Other

sources report slightly varied values such as 203.24 g/mol and 203.23712 g/mol .[2][4] These

minor differences can arise from using different atomic weight values (e.g., monoisotopic mass

vs. average atomic mass).

Data Presentation: Summary of Atomic and
Molecular Weights
The following table summarizes the quantitative data used to determine the molecular weight of

Methyl 2-cyano-2-phenylbutanoate.
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Element Symbol
Count in
Molecule

Standard
Atomic
Weight
Interval

Convention
al Atomic
Weight (u)

Total
Contributio
n to
Molecular
Weight (u)

Carbon C 12
[12.0096,

12.0116][11]
12.011[10] 144.132

Hydrogen H 13

[1.00784,

1.00811][9]

[12]

1.008[6] 13.104

Nitrogen N 1

[14.00643,

14.00728][7]

[13]

14.007[7] 14.007

Oxygen O 2

[15.99903,

15.99977][8]

[14]

15.999[8] 31.998

Total C₁₂H₁₃NO₂ 28

Calculated

Molecular

Weight:

203.241

Experimental Protocols
The molecular weight presented in this guide is a calculated value derived from the

compound's molecular formula and the standard atomic weights of its constituent elements. As

such, there are no experimental protocols for its determination cited here. Experimental

verification of molecular weight is typically performed using techniques such as mass

spectrometry, which would provide an experimental mass-to-charge ratio.

Visualization
The following diagram illustrates the elemental composition leading to the final calculated

molecular weight of Methyl 2-cyano-2-phenylbutanoate.
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Constituent Elements

Compound

Result

Carbon (C)
12 atoms × 12.011 u

Methyl 2-cyano-2-phenylbutanoate
C₁₂H₁₃NO₂

Hydrogen (H)
13 atoms × 1.008 u

Nitrogen (N)
1 atom × 14.007 u

Oxygen (O)
2 atoms × 15.999 u

Molecular Weight
203.241 u

Sum of Atomic Weights

Click to download full resolution via product page

Caption: Elemental components and calculation flow for the molecular weight of Methyl 2-
cyano-2-phenylbutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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